Cas no 2227761-16-0 (rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine)

• Product name: rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine
• CAS No: 2227761-16-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6248678
• PubChem ID: 165615596

rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine
• EN300-1820372
• 2227761-16-0

• Inchi： 1S/C11H16N2/c1-7-4-5-13-6-8(7)9-10(12)11(9,2)3/h4-6,9-10H,12H2,1-3H3/t9-,10-/m1/s1
• InChI Key： VIDJVFAIJONNEJ-NXEZZACHSA-N
• SMILES： N[C@@H]1[C@@H](C2C=NC=CC=2C)C1(C)C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų
• XLogP3: 1.4

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine (CAS No. 2227761-16-0)

The compound rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine (CAS No. 2227761-16-0) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and 4-methylpyridin-3-yl moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential biological activity.

In recent years, the demand for chiral amines like rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine has surged, driven by the growing focus on enantioselective synthesis in medicinal chemistry. The compound's CAS No. 2227761-16-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Its structural analogs have shown promise in modulating neurotransmitter systems, making it a subject of interest for neurological and psychiatric applications.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine involves sophisticated stereocontrolled methodologies, often requiring asymmetric catalysis or resolution techniques. This aligns with the pharmaceutical industry's push toward greener and more efficient synthetic routes. The compound's cyclopropylamine core is particularly noteworthy, as similar structures are found in FDA-approved drugs targeting various therapeutic areas.

From a drug design perspective, the 4-methylpyridin-3-yl group in CAS No. 2227761-16-0 offers opportunities for structure-activity relationship (SAR) studies. Researchers are exploring its potential as a bioisostere for aromatic systems in lead optimization. The compound's physicochemical properties, such as logP and polar surface area, are also under investigation to assess its drug-likeness and bioavailability.

In agrochemical applications, derivatives of rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine are being evaluated for their pesticidal and herbicidal activities. The cyclopropane scaffold is known to confer metabolic stability, a desirable trait in crop protection agents. This dual applicability in pharmaceuticals and agriculture underscores the compound's versatility.

Analytical characterization of CAS No. 2227761-16-0 typically involves advanced techniques like chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for ensuring enantiomeric purity, a critical parameter in regulatory submissions. The compound's stability under various conditions is also a key focus, particularly for formulation development.

Recent publications highlight the role of rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine in fragment-based drug discovery. Its modular structure allows for facile derivatization, enabling rapid exploration of chemical space. This aligns with the industry's shift toward high-throughput screening and computational modeling approaches.

Regulatory considerations for CAS No. 2227761-16-0 emphasize proper handling and documentation, given its status as a research chemical. While not classified as hazardous, standard laboratory precautions are recommended. The compound's safety profile is being systematically evaluated in preclinical studies.

In summary, rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyridin-3-yl)cyclopropan-1-amine represents an important building block in modern synthetic chemistry. Its CAS No. 2227761-16-0 serves as a key identifier for researchers exploring its diverse applications. As the scientific community continues to investigate chiral cyclopropanes, this compound is poised to play a pivotal role in advancing both therapeutic and agrochemical innovations.